Cholic Acid

• CAS: 73163-53-8; 81-25-4
• Molecular Formula: C24H40O5
• Molecular Weight: 408.6 g/mol
• InChI: InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15-,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
• InChIKey: BHQCQFFYRZLCQQ-OELDTZBJSA-N
• Solubility: In water, 175 mg/L at 20 °C; In water, 0.28 g/L at 15 °C; In alcohol 30.56 g/L; ether 1.22 g/L; chloroform 5.08 g/L; benzene 0.36 g/L; acetone 28.24 g/L; glacial acetic acid 152.12 g/L (all at 15 °C). Soluble in solutions of alkali hydroxides or carbonates; Soluble in ethanol, acetone, alkalies; very soluble in ethyl ether, chloroform; Soluble in glacial acetic acid; practically insoluble in benzene; 0.175 mg/mL

Cholic Acid (CAS 81-25-4): Physicochemical Baseline and Procurement Considerations for a Primary Bile Acid API

Cholic acid (CA; 3α,7α,12α-trihydroxy-5β-cholan-24-oic acid) is a major primary bile acid endogenously synthesized from cholesterol in the human liver. It is distinguished from other primary and secondary bile acids by the presence of three α-oriented hydroxyl groups, conferring a characteristic hydrophilic-hydrophobic balance [1]. This structural signature directly governs its solubility (pKa ~4.98–5.2, LogP ~2.02–2.61) and self-assembly behavior, with a reported critical micelle concentration (CMC) for its sodium salt of 9–15 mM . As a result, CA serves as both a key synthetic intermediate for higher-value bile acid derivatives (e.g., UDCA) and a distinct functional entity in pharmaceutical formulations and receptor studies .

Synthetic intermediate for UDCA, OCA, and other bile acid derivatives

Functional excipient in pharmaceutical formulations with balanced hydrophilicity

Receptor studies: TGR5 agonist context with weak FXR activity

• [1] Hofmann AF, Roda A. Physicochemical properties of bile acids and their relationship to biological properties: an overview of the problem. J Lipid Res. 1984;25(13):1477-1489. View Source

Cholic Acid vs. In-Class Analogs: Why Substitution with DCA, CDCA, or UDCA Introduces Functional Risk

The bile acid pool is structurally heterogeneous, and minute differences in hydroxylation pattern (number, position, and stereochemistry) translate into order-of-magnitude shifts in aqueous solubility, micellar aggregation behavior, and receptor pharmacology [1]. Consequently, a formulation or assay optimized for the trihydroxy cholic acid cannot be generically substituted with a dihydroxy analog like deoxycholic acid (DCA; 3α,12α) or the epimeric ursodeoxycholic acid (UDCA; 3α,7β) without invalidating experimental reproducibility or altering therapeutic bioactivity. The evidence below quantifies these critical performance gaps in solubility, cholesterol solubilization capacity, receptor EC50, and antimicrobial potency, underscoring why precise compound selection is non-negotiable for scientific and industrial procurement.

Solubility & precipitation shifts

Substituting CA with DCA or CDCA may reduce aqueous solubility and increase precipitation risk in buffers.

Receptor assay interference

CA is a weak FXR agonist vs CDCA; using CA in FXR screens may yield false negatives.

Antimicrobial ranking mismatch

Reported MIC context differs; CA and DCA may rank differently across bacterial strains.

• [1] Moroi Y, Kitagawa M, Itoh H. Aqueous solubility and acidity constants of cholic, deoxycholic, chenodeoxycholic, and ursodeoxycholic acids. J Lipid Res. 1992;33(1):49-53. View Source

Cholic Acid: A Quantitative Evidence Guide for Scientific Selection Based on Comparative Performance Data

Aqueous Solubility and Acid Dissociation: Cholic Acid Exhibits Superior Hydrophilicity Relative to Dihydroxy Bile Acids

The intrinsic aqueous solubility and acidity of cholic acid (CA) differ significantly from its closest dihydroxy analogs. At 25°C, the undissociated CA monomer has a markedly higher solubility than deoxycholic acid (DCA), directly attributed to the additional 7α-hydroxyl group which reduces the hydrophobic surface area of the steroid nucleus. The pKa values for these acids in aqueous solution at 25°C were determined to be 4.98 for CA, 5.15 for DCA, and 5.01 for ursodeoxycholic acid (UDCA), indicating that CA is the most acidic (and therefore most ionized) at physiological pH among the unconjugated set [1]. This translates to a lower propensity for precipitation in aqueous buffers and biorelevant media compared to DCA and chenodeoxycholic acid (CDCA) .

Solubility & pKa

Head-to-head

Cholic Acid pKa 4.98

DCA pKa 5.15

Higher aqueous solubility reduces precipitation risk in media.

Monomer solubility at 25°C; pH-solubility profiling.

Evidence Dimension	Acid Dissociation Constant (pKa) and Solubility Ranking
Target Compound Data	pKa = 4.98; Monomer solubility > DCA & CDCA (quantified by ranking order)
Comparator Or Baseline	DCA (pKa = 5.15); UDCA (pKa = 5.01); CDCA
Quantified Difference	ΔpKa (CA vs. DCA) = -0.17; Solubility Rank: CA > UDCA > CDCA > DCA
Conditions	Aqueous solution, 25°C; purified compounds via foam fractionation; pH-solubility profiling method.

Why This Matters

Higher aqueous solubility and lower pKa reduce the risk of precipitation in cell culture media or injectable formulations, ensuring consistent dosing and bioavailability in preclinical and pharmaceutical applications.

• [1] Moroi Y, Kitagawa M, Itoh H. Aqueous solubility and acidity constants of cholic, deoxycholic, chenodeoxycholic, and ursodeoxycholic acids. J Lipid Res. 1992;33(1):49-53. View Source

Micellization and Cholesterol Solubilization: Cholic Acid Sodium Salt Exhibits Intermediate CMC and Lower Solubilization Capacity Compared to DCA

The aggregation behavior of bile salts is a key determinant of their ability to solubilize lipophilic drugs and dietary lipids. Potentiometric and surface tension measurements reveal that sodium cholate (NaC) has a CMC of 9–15 mM, which is approximately 2–3 fold higher than sodium deoxycholate (NaDC; CMC ~3–6 mM) and sodium chenodeoxycholate (NaCDC; CMC ~4–9 mM) [1]. This higher CMC corresponds to a lower hydrophobicity index. Consequently, in comparative membrane transport studies, the cholesterol solubilizing capacity of NaC was found to be lower than that of NaDC and NaCDC, but higher than that of NaUDC [2]. This positions cholic acid as a milder, more hydrophilic surfactant, advantageous when excessive membrane perturbation or cytotoxicity must be avoided.

CMC & Solubilization

Head-to-head

9–15 mM

CMC NaC; ~2–3× higher than NaDC

Milder surfactant; lower membrane perturbation risk.

pH 10.0, 37°C; tetraborate-carbonate buffer.

Evidence Dimension	Critical Micelle Concentration (CMC) and Cholesterol Solubilization Ranking
Target Compound Data	CMC = 9-15 mM (Sodium Cholate); Solubilization Rank: 3rd out of 4
Comparator Or Baseline	Sodium Deoxycholate (CMC ~3-6 mM; Rank 1); Sodium Chenodeoxycholate (CMC ~4-9 mM; Rank 2); Sodium Ursodeoxycholate (CMC >15 mM; Rank 4)
Quantified Difference	CMC ~2-3x higher than NaDC; Solubilization Capacity: NaDC > NaCDC > NaC > NaUDC
Conditions	Tetraborate-carbonate buffer, pH 10.0, 37°C; Potentiometric titration and membrane transport assay.

Why This Matters

The higher CMC of cholic acid indicates a lower tendency to self-associate and disrupt lipid bilayers, making it a preferable excipient for sensitive biomolecules (e.g., membrane proteins) where excessive detergent activity of DCA or CDCA would be deleterious.

• [1] Matsuoka K, Moroi Y. Potentiometric study on critical micellization concentrations (CMC) of sodium salts of bile acids and their amino acid derivatives. Colloids Surf B Biointerfaces. 2002;24(1):53-61. View Source
• [2] Nagadome S, Yamauchi A, Miyashita K, Igimi H, Sugihara G. Transport behavior of four bile salt micelles and cholesterol solubilized by their micelles across porous membrane. Colloid Polym Sci. 1998;276:59-65. View Source

Receptor Pharmacology: Cholic Acid is a Significantly Weaker FXR Agonist but Potent TGR5 Activator Relative to CDCA and DCA

Bile acids differentially activate the farnesoid X receptor (FXR) and Takeda G protein-coupled receptor 5 (TGR5). Comparative in vitro assays demonstrate a steep rank-order potency for FXR activation. Cholic acid exhibits a half-maximal effective concentration (EC50) of 100–200 μM for FXR, which is approximately 50–100 fold less potent than the primary endogenous ligand chenodeoxycholic acid (CDCA; EC50 = 1–10 μM) [1]. In contrast, CA activates the membrane receptor TGR5 with an EC50 of 7.72 μM, which is roughly 6-fold less potent than deoxycholic acid (DCA; EC50 = 1.01–1.25 μM) but demonstrates a distinct agonist profile compared to CDCA [1]. These quantitative differences confirm that cholic acid does not drive FXR-mediated gene transcription as robustly as CDCA, and thus cannot serve as a functional substitute in assays focused on FXR-dependent pathways.

FXR & TGR5 Potency

Head-to-head

CA (FXR) 100–200 μM

CDCA (FXR) 1–10 μM

CA is a weak FXR agonist; distinct TGR5 profile.

Cell-based reporter and cAMP assays.

Evidence Dimension	Receptor Activation Potency (EC50)
Target Compound Data	FXR EC50 = 100–200 μM; TGR5 EC50 = 7.72 μM
Comparator Or Baseline	CDCA (FXR EC50 = 1–10 μM); DCA (TGR5 EC50 = 1.01–1.25 μM)
Quantified Difference	FXR: ~50-100x less potent than CDCA; TGR5: ~6x less potent than DCA
Conditions	Cell-based reporter gene assays (FXR) and cAMP accumulation assays (TGR5).

Why This Matters

Selection of cholic acid over CDCA is essential for studies where FXR agonism is confounding or undesirable, while still providing a scaffold for TGR5-mediated effects. Using CA erroneously in an FXR-screening assay would result in false negatives due to its weak intrinsic activity.

• [1] Di Gregorio MC, Cautela J, Galantini L. Bile Acid Derivatives as Ligands for Nuclear Receptors. In: PMC6918475. 2020. View Source

Antimicrobial Efficacy: Cholic Acid Demonstrates a Lower Minimum Inhibitory Concentration (MIC) Against S. aureus Compared to Deoxycholic Acid

The antimicrobial properties of bile acids are influenced by their hydrophobicity and ability to permeate bacterial membranes. A direct comparative study using microcalorimetry and multivariate analysis against Staphylococcus aureus revealed that cholic acid (CA) exhibits a Minimum Inhibitory Concentration (MIC) of 10 μg/mL. This was two-fold lower (i.e., more potent) than deoxycholic acid (DCA), which had an MIC of 20 μg/mL under identical conditions [1]. The enhanced inhibitory effect of CA was correlated with the presence of the additional α-OH group at the C-7 position, which paradoxically increased its antibacterial efficacy in this specific model system despite the compound's higher overall hydrophilicity [1].

MIC vs S. aureus

Head-to-head

10 μg/mL

CA MIC; DCA 20 μg/mL

Reported MIC context; CA shows lower MIC in this model.

Microcalorimetry, MANOVA/PCA.

Evidence Dimension	Minimum Inhibitory Concentration (MIC)
Target Compound Data	MIC = 10 μg/mL
Comparator Or Baseline	Deoxycholic Acid (DCA): MIC = 20 μg/mL
Quantified Difference	CA is 2-fold more potent than DCA
Conditions	Staphylococcus aureus culture; Microcalorimetry and MANOVA/PCA analysis.

Why This Matters

This data provides a quantitative rationale for selecting cholic acid over the more hydrophobic DCA in antimicrobial research or preservative applications targeting Gram-positive pathogens, where the lower MIC offers a functional advantage.

• [1] Yang L, et al. Comparative study of effects of two bile acid derivatives on Staphylococcus aureus by multiple analytical methods. J Hazard Mater. 2010;179(1-3):855-862. View Source

Purity and Pharmacopoeial Compliance: Cholic Acid as a High-Purity GMP Intermediate Differentiates from Generic Research-Grade Stocks

In industrial and pharmaceutical procurement, the grade and regulatory status of a compound are as critical as its intrinsic bioactivity. Cholic acid is available in GMP-compliant API grades suitable for drug master file (DMF) submission and commercial synthesis of active pharmaceuticals (e.g., UDCA and Obeticholic Acid) . In contrast, many analogs like UDCA and CDCA are predominantly sourced as therapeutic agents rather than synthetic intermediates. The typical purity specification for high-grade cholic acid is ≥98.0% by GC and titration, with specific optical rotation tightly controlled between +33.0° and +38.0° (C=2, EtOH) [1]. This level of characterization, including compliance with USP/EP impurity profiling, ensures batch-to-batch consistency required for validated manufacturing processes .

Purity & Grade

Specification review

Purity≥98.0%

Rotation+33.0 to +38.0°

GradeGMP API, DMF available

Supports quality attribute review for process chemistry.

Confirm COA and impurity profile.

Evidence Dimension	Regulatory Grade and Purity Specification
Target Compound Data	≥98.0% Purity; GMP API Grade available; DMF support; Specific rotation +33.0 to +38.0°
Comparator Or Baseline	Generic Research-Grade Bile Acids
Quantified Difference	Not applicable (Qualitative grade distinction)
Conditions	Commercial product specification sheets and regulatory filings.

Why This Matters

For process chemistry and pharmaceutical development, procuring GMP-compliant cholic acid with defined impurity profiles reduces regulatory burden and minimizes the risk of failed batch production due to unknown contaminants, unlike using a cheaper, uncharacterized 'technical grade' alternative.

• [1] TCI Chemicals. Cholic Acid Product Specification (C0324). Accessed 2026. View Source

Cholic Acid: Validated Application Scenarios Stemming from Quantitative Differentiation

Pharmaceutical Intermediate for Semi-Synthetic Bile Acid APIs (UDCA and Obeticholic Acid)

Cholic acid's well-defined stereochemistry and high-volume GMP availability make it the preferred starting material for the industrial synthesis of high-value therapeutics like Ursodeoxycholic Acid (UDCA) and Farnesoid X Receptor (FXR) agonists (e.g., Obeticholic Acid). The quantitative selectivity in synthetic transformations relies on the unique 3α,7α,12α-trihydroxy configuration of CA, which is absent in alternative feedstocks like CDCA or DCA [1]. Procurement of GMP-grade CA with a DMF is therefore non-negotiable for commercial API manufacturing, as opposed to using lower-purity or differently hydroxylated analogs that would introduce unwanted isomeric impurities [2].

Excipient and Solubility Enhancer for Poorly Water-Soluble Drugs

Given its higher CMC (9-15 mM) and lower membrane-lytic potential compared to sodium deoxycholate (CMC 3-6 mM), cholic acid sodium salt is selectively employed as a formulation excipient to enhance the dissolution of poorly soluble drugs (e.g., NSAIDs) without causing excessive irritation or hemolysis . Studies demonstrate that cholic acid conjugates significantly improve the dissolution rate of indomethacin and phenylbutazone, offering a balance between solubilization efficiency and biocompatibility that more hydrophobic (and more toxic) analogs like DCA cannot provide [3].

Targeted Delivery Systems and Nanoparticle Formulations

The mild surfactant properties and endogenous hepatic recognition of cholic acid render it an ideal building block for liver-targeted drug delivery systems and functionalized nanoparticles. The specific hydrophilic-hydrophobic balance (LogP ~2.02-2.61) allows for stable micellar or vesicular encapsulation of lipophilic payloads . Crucially, CA-modified nanoparticles exploit the abundance of bile acid transporters (NTCP) on hepatocytes, a targeting mechanism that is significantly less efficient when using the more hydrophobic DCA or the epimeric UDCA, thereby validating the selection of CA for achieving superior organ-specific accumulation [4].

Application

Selection Property

Validation Focus

Semi-synthetic UDCA/OCA synthesis

Trihydroxy stereochemistry, GMP-grade with DMF

Isomeric purity, batch consistency

Solubility enhancement excipient

Higher CMC (moderate surfactant), lower lytic potential

Dissolution rate, biocompatibility context

Liver-targeted nanoparticle delivery

Moderate hydrophobicity, NTCP transporter recognition

Hepatocyte targeting, encapsulation stability

• [1] He X, et al. Synthetic route of producing ursodeoxycholic acid (UDCA) and obeticholic acid (OCA) from cholic acid. Steroids. 2018;140:173-178. View Source
• [2] SANDHILL ONE, LLC. HIGH PURITY NON-ANIMAL DERIVED TUDCA. US Patent App. 18/704,437. 2025. View Source
• [3] Tripathi M, Kohli DV, Uppadhyay RK. Enhancement of solubility and dissolution of indomethacin and phenylbutazone by cholic and deoxycholic acid conjugates. Drug Dev Ind Pharm. 1992;18(1):135-141. View Source
• [4] Patent CN102250258A. High-molecular material containing cholic acid and liver-targeting drug delivery nanoparticle modified by same. 2011. View Source